3-Methyl-7-[(3-methylphenyl)methyl]-8-prop-2-enylsulfanylpurine-2,6-dione

• IUPAC Name: 3-methyl-7-[(3-methylphenyl)methyl]-8-prop-2-enylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C17H18N4O2S/c1-4-8-24-17-18-14-13(15(22)19-16(23)20(14)3)21(17)10-12-7-5-6-11(2)9-12/h4-7,9H,1,8,10H2,2-3H3,(H,19,22,23)
• InChI Key: HCYHCCQXTCTYCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2SCC=C)N(C(=O)NC3=O)C
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

3-Methyl-7-[(3-methylphenyl)methyl]-8-prop-2-enylsulfanylpurine-2,6-dione, also known as MRS2179, is a potent and selective antagonist of the P2Y1 receptor. This chemical compound has been widely studied for its potential therapeutic applications in various fields of medicine, including cardiovascular, neurological, and immunological disorders.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has explored the synthesis of various sulfur-transfer agents, including compounds similar to 3-Methyl-7-[(3-methylphenyl)methyl]-8-prop-2-enylsulfanylpurine-2,6-dione, highlighting their utility in organic synthesis and potential for creating novel chemical entities (Klose, Reese, & Song, 1997).
• Studies have also focused on the reductive addition of hard nucleophiles to similar compounds, indicating their significance in reaction mechanisms and potential applications in organic chemistry (Vitta, Campos, Farah, & Zukerman-Schpector, 2000).

Material Science and Engineering

• The compound has been utilized in the synthesis of novel materials, such as polymers and heterocyclic derivatives, showcasing its versatility in material science (Sun, Chen, & Worley, 1996).

Catalysis and Reaction Mechanisms

• There's evidence of its use in catalytic processes and as a building block in complex reaction mechanisms, signifying its role in advancing synthetic methodologies (Alves, Proença, & Booth, 1994).

Biological Applications

• While details on direct biological applications of this specific compound are limited, related research suggests the potential for exploring its biological interactions and effects (Hartmann & Batzl, 1986).